Cas no 25383-23-7 (19-Norlanosta-5,23-diene-11,22-dione,2,3,16,20,25-pentahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-)

• Product Name: 19-Norlanosta-5,23-diene-11,22-dione,2,3,16,20,25-pentahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-
• CAS No: 25383-23-7
• MF: C₃₀H₄₆O₇
• MW: 518.682050228119
• CID: 271085
• PubChem ID: 5281322
• Update Time: 2025-04-19

19-Norlanosta-5,23-diene-11,22-dione,2,3,16,20,25-pentahydroxy-9-methyl-, (2a,3a,9b,10a,16a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-5,23-diene-11,22-dione,2,3,16,20,25-pentahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-
• (10α)-2α,3α,16α,20,25-Pentahydroxy-9β-methyl-19-norlanosta-5,23-diene-11,22-dione
• Q27106268
• Cucurbitacin O
• (2beta,3beta,4alpha)-2,3,27-Trihydroxyolean-12-ene-23,28-dioic acid
• CHEBI:3950
• Olean-12-ene-23,28-dioic acid, 2,3,27-trihydroxy-, (2beta,3beta,4alpha)-
• C08803
• A,3
• A-olean-12-ene-23,28-dioic acid
• 25383-23-7
• LMST01010113
• (2R, 3S, 8S, 9R, 10R, 13R, 14S, 16R, 17R)-17-[(E, 2R)-2, 6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2, 3, 16-trihydroxy-4, 4, 9, 13, 14-pentamethyl-1, 2, 3, 7, 8, 10, 12, 15, 16, 17-decahydrocyclopenta[a]phenanthren-11-one
• A,27-Trihydroxy-5
• 2
• SCHEMBL10307358
• 2163-40-8
• (2R,3S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-2,6-dihydroxy-6-methyl-3-oxohept-4-en-2-yl]-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
• DTXSID001317175

• Inchi： 1S/C30H46O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,11-12,17-20,23-24,31-32,35-37H,10,13-15H2,1-8H3/b12-11+/t17-,18-,19-,20+,23+,24-,27+,28-,29+,30+/m1/s1
• InChI Key： AOHIGMQGPFTKQX-SSGGGWRTSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@@H]([C@@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)O)=O)(C)O)=O)O)O

Computed Properties

• Exact Mass: 518.324354
• Monoisotopic Mass: 518.324354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135
• XLogP3: 1.9

Experimental Properties

• Density: 1.24
• Boiling Point: 669.5°C at 760 mmHg
• Flash Point: 372.7°C
• Refractive Index: 1.587